hydrazine solution anhydrous
hydrazine solution anhydrous
Hydrazine is a highly reactive base and reducing agent used in many industrial and medical applications. In biological applications, hydrazine and its derivatives exhibit antidepressant properties by inhibiting monoamine oxidase (MAO), an enzyme that catalyzes the deamination and inactivation of certain stimulatory neurotransmitters such as norepinephrine and dopamine. In psychiatry, the use of hydrazine derivatives is limited due to the emergence of the tricyclic antidepressants. (NCI04)
Hydrazine, also known as diamine or H2NNH2, belongs to the class of inorganic compounds known as homogeneous other non-metal compounds. These are inorganic non-metallic compounds in which the largest atom belongs to the class of 'other non-metals'. Hydrazine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, hydrazine is primarily located in the cytoplasm. Hydrazine is also a parent compound for other transformation products, including but not limited to, carbonyl dihydrazine, 1, 1-dimethylhydrazine, and carbazic acid. Hydrazine is formally rated as a possible carcinogen (by IARC 2B) and is also a potentially toxic compound.
Hydrazine, anhydrous appears as a colorless, fuming oily liquid with an ammonia-like odor. Flash point 99°F. Explodes during distillation if traces of air are present. Toxic by inhalation and by skin absorption. Corrosive to tissue. Produces toxic oxides of nitrogen during combustion. Used as a rocket propellant and in fuel cells.
Hydrazine, also known as diamine or H2NNH2, belongs to the class of inorganic compounds known as homogeneous other non-metal compounds. These are inorganic non-metallic compounds in which the largest atom belongs to the class of 'other non-metals'. Hydrazine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, hydrazine is primarily located in the cytoplasm. Hydrazine is also a parent compound for other transformation products, including but not limited to, carbonyl dihydrazine, 1, 1-dimethylhydrazine, and carbazic acid. Hydrazine is formally rated as a possible carcinogen (by IARC 2B) and is also a potentially toxic compound.
Hydrazine, anhydrous appears as a colorless, fuming oily liquid with an ammonia-like odor. Flash point 99°F. Explodes during distillation if traces of air are present. Toxic by inhalation and by skin absorption. Corrosive to tissue. Produces toxic oxides of nitrogen during combustion. Used as a rocket propellant and in fuel cells.
Brand Name:
Vulcanchem
CAS No.:
119775-10-9
VCID:
VC0178648
InChI:
InChI=1S/H4N2/c1-2/h1-2H2
SMILES:
NN
Molecular Formula:
N2H4
H2N-NH2
H2NNH2
H4N2
H2N-NH2
H2NNH2
H4N2
Molecular Weight:
32.046 g/mol
hydrazine solution anhydrous
CAS No.: 119775-10-9
Main Products
VCID: VC0178648
Molecular Formula: N2H4
H2N-NH2
H2NNH2
H4N2
Molecular Weight: 32.046 g/mol
CAS No. | 119775-10-9 |
---|---|
Product Name | hydrazine solution anhydrous |
Molecular Formula | N2H4 H2N-NH2 H2NNH2 H4N2 |
Molecular Weight | 32.046 g/mol |
IUPAC Name | hydrazine |
Standard InChI | InChI=1S/H4N2/c1-2/h1-2H2 |
Standard InChIKey | OAKJQQAXSVQMHS-UHFFFAOYSA-N |
Impurities | Major impurity is water (up to 2.5%), and up to 0.2% of undefined insoluble material ... |
SMILES | NN |
Canonical SMILES | NN |
Boiling Point | 236.3 °F at 760 mm Hg (EPA, 1998) 113.55 °C 114 °C 236.3°F 236°F |
Colorform | Colorless oily liquid Colorless fuming, oily liquid ... (Note: A solid below 36 °F) Anhydrous hydrazine is a waxy solid. |
Density | 1.011 at 59 °F (EPA, 1998) 1.0036 g/cu cm Relative density (water = 1): 1.01 1.01 |
Flash Point | 125.6 °F (EPA, 1998) 52 °C (126 °F) - closed cup 100 °F - open cup 40 °C c.c. 125.6°F 99°F |
Melting Point | 36 °F (EPA, 1998) 1.54 °C 2°C 2 °C 36°F |
Physical Description | Hydrazine, anhydrous appears as a colorless, fuming oily liquid with an ammonia-like odor. Flash point 99°F. Explodes during distillation if traces of air are present. Toxic by inhalation and by skin absorption. Corrosive to tissue. Produces toxic oxides of nitrogen during combustion. Used as a rocket propellant and in fuel cells. Hydrazine, aqueous solution, with more than 37% hydrazine appears as a colorless aqueous solution. May have an ammonia-like odor. Corrosive. Irritates skin and eyes; irritation to the eyes is delayed. Toxic by ingestion and skin absorption. Hydrazine, aqueous solution, with not more than 37% hydrazine appears as a colorless aqueous solution containing a maximum of 37% hydrazine by mass. Has an ammonia-like odor. Corrosive. Contact may irritate skin and eyes. Toxic by ingestion and skin absorption. Liquid; OtherSolid Liquid COLOURLESS FUMING OILY HYGROSCOPIC LIQUID WITH PUNGENT ODOUR. Colorless, fuming, oily liquid with an ammonia-like odor. Colorless, fuming, oily liquid with an ammonia-like odor. [Note: A solid below 36°F.] |
Description | Hydrazine is a highly reactive base and reducing agent used in many industrial and medical applications. In biological applications, hydrazine and its derivatives exhibit antidepressant properties by inhibiting monoamine oxidase (MAO), an enzyme that catalyzes the deamination and inactivation of certain stimulatory neurotransmitters such as norepinephrine and dopamine. In psychiatry, the use of hydrazine derivatives is limited due to the emergence of the tricyclic antidepressants. (NCI04) Hydrazine, also known as diamine or H2NNH2, belongs to the class of inorganic compounds known as homogeneous other non-metal compounds. These are inorganic non-metallic compounds in which the largest atom belongs to the class of 'other non-metals'. Hydrazine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, hydrazine is primarily located in the cytoplasm. Hydrazine is also a parent compound for other transformation products, including but not limited to, carbonyl dihydrazine, 1, 1-dimethylhydrazine, and carbazic acid. Hydrazine is formally rated as a possible carcinogen (by IARC 2B) and is also a potentially toxic compound. Hydrazine, anhydrous appears as a colorless, fuming oily liquid with an ammonia-like odor. Flash point 99°F. Explodes during distillation if traces of air are present. Toxic by inhalation and by skin absorption. Corrosive to tissue. Produces toxic oxides of nitrogen during combustion. Used as a rocket propellant and in fuel cells. |
Related CAS | 1184-66-3 (sulfate) 13464-80-7 (sulfate[2:1]) 13464-97-6 (mononitrate) 15823-35-5 (phosphate[1:1]) 37836-27-4 (nitrate) 5341-61-7 (di-hydrochloride) 59779-45-2 (phosphate[2:1]) 634-62-8 (tartrate) 7803-57-8 (monohydrate) |
Shelf Life | Stable under recommended storage conditions. Thermally unstable. Can be stored for years if sealed in glass and kept in a cool, dark place. |
Solubility | Miscible (NIOSH, 2016) Miscible with water /1.0X10+6 mg/L/ Very soluble in water Miscible with methyl, ethyl, propyl, isobutyl alcohols Very soluble in ethanol, methanol Slightly miscible with hydrocarbons, halogenated hydrocarbons Insoluble in chloroform and ether 1000 mg/mL Solubility in water: miscible Miscible |
Synonyms | hydrazine hydrazine dihydrochloride hydrazine hydrate hydrazine monohydrate hydrazine mononitrate hydrazine nitrate hydrazine phosphate (1:1) hydrazine phosphate (2:1) hydrazine sulfate hydrazine sulfate (1:1) monosodium salt hydrazine sulfate (2:1) hydrazine tartrate segidrin |
Vapor Density | Relative vapor density (air = 1): 1.1 |
Vapor Pressure | 14.4 mm Hg at 77 °F (EPA, 1998) 14.4 mm Hg at 25 °C Vapor pressure, kPa at 20 °C: 2.1 14.4 mmHg 10 mmHg |
PubChem Compound | 9321 |
Last Modified | Nov 11 2021 |
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